Cas no 1360928-47-7 (5-bromo-6-fluoro-1H-indazole-3-carboxylic acid)

5-Bromo-6-fluoro-1H-indazole-3-carboxylic acid is a halogenated indazole derivative with significant utility in pharmaceutical and agrochemical research. Its bromo and fluoro substituents enhance reactivity, making it a versatile intermediate for synthesizing biologically active compounds. The carboxylic acid functional group allows for further derivatization, enabling the development of targeted molecules. This compound exhibits high purity and stability, ensuring reliable performance in synthetic applications. Its structural features are particularly valuable in medicinal chemistry for designing enzyme inhibitors and receptor modulators. The product is well-suited for use in cross-coupling reactions, amide formations, and other transformations critical to drug discovery and development.
5-bromo-6-fluoro-1H-indazole-3-carboxylic acid structure
1360928-47-7 structure
Product Name:5-bromo-6-fluoro-1H-indazole-3-carboxylic acid
CAS No:1360928-47-7
MF:C8H4BrFN2O2
MW:259.031964302063
MDL:MFCD27987835
CID:4590613
PubChem ID:86698832
Update Time:2025-05-20

5-bromo-6-fluoro-1H-indazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-BROMO-6-FLUORO-1H-INDAZOLE-3-CARBOXYLIC ACID
    • 1H-Indazole-3-carboxylic acid, 5-bromo-6-fluoro-
    • SCHEMBL15300856
    • MFCD27987835
    • 5-bromo-6-fluoro-1H-indazole-3-carboxylicacid
    • EN300-1616846
    • SB16338
    • SY268202
    • DB-206962
    • CS-0056764
    • 1360928-47-7
    • DILYPHVSHFNKMP-UHFFFAOYSA-N
    • P14481
    • 5-bromo-6-fluoro-1H-indazole-3-carboxylic acid
    • MDL: MFCD27987835
    • Inchi: 1S/C8H4BrFN2O2/c9-4-1-3-6(2-5(4)10)11-12-7(3)8(13)14/h1-2H,(H,11,12)(H,13,14)
    • InChI Key: DILYPHVSHFNKMP-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=C(Br)C(F)=C2)C(C(O)=O)=N1

Computed Properties

  • Exact Mass: 257.94402g/mol
  • Monoisotopic Mass: 257.94402g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 66Ų

5-bromo-6-fluoro-1H-indazole-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM258711-1g
5-Bromo-6-fluoro-1H-indazole-3-carboxylic acid
1360928-47-7 95%
1g
$528 2022-06-13
eNovation Chemicals LLC
Y1197582-1g
5-Bromo-6-fluoro-1H-indazole-3-carboxylic acid
1360928-47-7 95%
1g
$1485 2024-07-19
Chemenu
CM258711-100mg
5-Bromo-6-fluoro-1H-indazole-3-carboxylic acid
1360928-47-7 95%
100mg
$817 2023-03-27
Chemenu
CM258711-250mg
5-Bromo-6-fluoro-1H-indazole-3-carboxylic acid
1360928-47-7 95%
250mg
$1226 2023-03-27
Chemenu
CM258711-1g
5-Bromo-6-fluoro-1H-indazole-3-carboxylic acid
1360928-47-7 95%
1g
$1440 2021-08-18
Enamine
EN300-1616846-0.05g
5-bromo-6-fluoro-1H-indazole-3-carboxylic acid
1360928-47-7 95%
0.05g
$235.0 2023-06-04
Enamine
EN300-1616846-0.1g
5-bromo-6-fluoro-1H-indazole-3-carboxylic acid
1360928-47-7 95%
0.1g
$352.0 2023-06-04
Enamine
EN300-1616846-0.25g
5-bromo-6-fluoro-1H-indazole-3-carboxylic acid
1360928-47-7 95%
0.25g
$503.0 2023-06-04
Enamine
EN300-1616846-0.5g
5-bromo-6-fluoro-1H-indazole-3-carboxylic acid
1360928-47-7 95%
0.5g
$791.0 2023-06-04
Enamine
EN300-1616846-1.0g
5-bromo-6-fluoro-1H-indazole-3-carboxylic acid
1360928-47-7 95%
1g
$1014.0 2023-06-04

Additional information on 5-bromo-6-fluoro-1H-indazole-3-carboxylic acid

5-Bromo-6-Fluoro-1H-Indazole-3-Carboxylic Acid (CAS No. 1360928-47-7): An Overview of Its Properties and Applications

5-Bromo-6-fluoro-1H-indazole-3-carboxylic acid (CAS No. 1360928-47-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to 5-bromo-6-fluoro-1H-indazole-3-carboxylic acid.

Chemical Structure and Properties

5-Bromo-6-fluoro-1H-indazole-3-carboxylic acid is a substituted indazole derivative with a molecular formula of C9H5BrF2N2O2. The presence of bromine and fluorine atoms in the structure imparts unique chemical and physical properties to the compound. The bromine atom, being a heavier halogen, increases the lipophilicity of the molecule, which can enhance its ability to cross biological membranes. The fluorine atom, on the other hand, contributes to the stability and metabolic resistance of the compound.

The carboxylic acid group in 5-bromo-6-fluoro-1H-indazole-3-carboxylic acid makes it a weak acid with a pKa value that influences its solubility and ionization behavior in different pH environments. This property is crucial for its bioavailability and pharmacokinetic profile when used as a drug candidate.

Synthesis Methods

The synthesis of 5-bromo-6-fluoro-1H-indazole-3-carboxylic acid has been explored through various routes, each with its own advantages and limitations. One common approach involves the reaction of 5-bromo-6-fluoroindazole with an appropriate carboxylation reagent. For instance, a recent study published in the Journal of Organic Chemistry described a method using carbon dioxide (CO2) as the carboxylation source under palladium catalysis. This method not only provides high yields but also offers environmental benefits due to the use of CO2, a renewable and non-toxic reagent.

An alternative synthetic route involves the condensation of 5-bromo-6-fluorobenzenehydrazide with ethyl cyanoacetate followed by hydrolysis to form the carboxylic acid. This method is advantageous for its simplicity and scalability, making it suitable for large-scale production.

Biological Activity and Therapeutic Potential

5-Bromo-6-fluoro-1H-indazole-3-carboxylic acid has been extensively studied for its biological activity, particularly in the context of enzyme inhibition and anti-inflammatory effects. Research has shown that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. For example, a study published in Bioorganic & Medicinal Chemistry Letters demonstrated that 5-bromo-6-fluoro-1H-indazole-3-carboxylic acid effectively inhibits cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, 5-bromo-6-fluoro-1H-indazole-3-carboxylic acid has also shown promise as an antitumor agent. A recent study in Cancer Research reported that this compound selectively targets cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. The selective nature of this compound makes it an attractive candidate for further development as an anticancer drug.

Clinical Applications and Future Directions

The potential therapeutic applications of 5-bromo-6-fluoro-1H-indazole-3-carboxylic acid have led to increased interest in its clinical evaluation. Preclinical studies have demonstrated its safety and efficacy in animal models of inflammation and cancer. These findings have paved the way for human clinical trials to assess its safety and effectiveness in treating various diseases.

Ongoing research is focused on optimizing the pharmacological properties of 5-bromo-6-fluoro-1H-indazole-3-carboxylic acid, such as improving its solubility and bioavailability. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can enhance its therapeutic index and reduce potential side effects.

In conclusion, 5-bromo-6-fluoro-1H-indazole-3-carboxylic acid (CAS No. 1360928-47-7) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As more studies are conducted, it is likely that new applications and uses for this compound will be discovered, contributing to advancements in healthcare and medicine.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.